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Authored by a Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 5-(Benzyloxy)-2-
bromobenzaldehyde, a pivotal intermediate in synthetic organic chemistry and drug discovery.

The document details the compound's fundamental physicochemical properties, outlines a

robust and validated protocol for its synthesis via Williamson ether synthesis, and explores its

applications as a versatile chemical building block. This guide is intended to serve as an

essential resource for researchers, chemists, and professionals in the pharmaceutical and

material science sectors, offering both foundational knowledge and practical, field-proven

insights to support their research and development endeavors.

Introduction: A Versatile Aromatic Aldehyde
5-(Benzyloxy)-2-bromobenzaldehyde is a substituted aromatic aldehyde that has garnered

significant interest within the scientific community. Its unique trifunctional structure—comprising

an aldehyde, a bromo group, and a benzyloxy ether—makes it an exceptionally valuable

precursor for the synthesis of complex molecular architectures. The aldehyde group serves as

a reactive handle for a multitude of chemical transformations, including reductive aminations,
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Wittig reactions, and condensations. The bromine atom provides a strategic site for metal-

catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings,

enabling the introduction of diverse substituents. The benzyloxy group acts as a stable

protecting group for the phenol, which can be selectively cleaved under specific conditions to

reveal a reactive hydroxyl functionality.

This guide provides a detailed examination of this compound, from its fundamental properties

to its synthesis and strategic applications, thereby equipping researchers with the knowledge to

effectively utilize this reagent in their synthetic campaigns.

Physicochemical and Structural Properties
A precise understanding of a compound's properties is fundamental to its successful

application in experimental work. The key identifiers and computed physicochemical properties

for 5-(Benzyloxy)-2-bromobenzaldehyde are summarized below.

Property Value Source

Molecular Formula C₁₄H₁₁BrO₂ [1][2]

Molecular Weight 291.14 g/mol [1][3][4]

IUPAC Name
2-bromo-5-

(phenylmethoxy)benzaldehyde
[1]

CAS Number 85604-06-4 [1][4]

Appearance Off-White to Pale Beige Solid [4]

Melting Point 44-46 °C [4]

Boiling Point (Predicted) 401.3 ± 30.0 °C [4]

Density (Predicted) 1.441 ± 0.06 g/cm³ [4]

SMILES
C1=CC=C(C=C1)COC2=CC(=

C(C=C2)Br)C=O
[1]

InChIKey
NUBOCIQJROMWLP-

UHFFFAOYSA-N
[1][2]
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Synthesis Protocol: Williamson Ether Synthesis
The most direct and reliable method for preparing 5-(Benzyloxy)-2-bromobenzaldehyde is

through the Williamson ether synthesis. This classic Sₙ2 reaction involves the nucleophilic

substitution of a halide by an alkoxide. In this case, the phenoxide is generated from the

commercially available 5-bromo-2-hydroxybenzaldehyde (also known as 5-

bromosalicylaldehyde) by deprotonation with a suitable base, which then attacks benzyl

bromide to form the desired ether linkage.

The choice of a moderately strong base like potassium carbonate (K₂CO₃) and a polar aprotic

solvent such as dimethylformamide (DMF) is critical. DMF effectively solvates the potassium

cation, leaving the phenoxide anion more accessible for nucleophilic attack, thereby facilitating

a high-yield reaction at a moderate temperature.[5]

Detailed Experimental Protocol
Materials:

5-Bromo-2-hydroxybenzaldehyde (1.0 eq)

Benzyl bromide (1.0-1.1 eq)

Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)

Dimethylformamide (DMF), anhydrous

Ethyl acetate

Deionized water

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-

bromo-2-hydroxybenzaldehyde (1.0 eq) and anhydrous potassium carbonate (1.5 eq).
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Add a sufficient volume of anhydrous DMF to dissolve the solids and allow for efficient

stirring.

To this stirring suspension, add benzyl bromide (1.0-1.1 eq) dropwise at room temperature.

Heat the reaction mixture to 70 °C and stir overnight. The progress of the reaction should be

monitored by Thin-Layer Chromatography (TLC) until the starting material is consumed.[5]

After the reaction is complete, allow the mixture to cool to room temperature. Reduce the

volume of DMF by approximately half using a rotary evaporator under reduced pressure.

Pour the concentrated residue into a beaker containing deionized water. This will cause the

crude product to precipitate out of the solution.[5]

Stir the aqueous suspension for 30 minutes to ensure complete precipitation, then collect the

solid product by vacuum filtration.

Wash the collected solid with deionized water to remove any remaining DMF and inorganic

salts.

For purification, the crude product can be recrystallized from a suitable solvent system, such

as ethanol/water or ethyl acetate/hexanes, to yield pure 5-(Benzyloxy)-2-
bromobenzaldehyde as an off-white solid.[5]

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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